Cas no 915765-74-1 (1,2,4-Benzotriazine, 7-bromo-3-methyl-)

• Product Name: 1,2,4-Benzotriazine, 7-bromo-3-methyl-
• CAS No: 915765-74-1
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 4312683
• PubChem ID: 27089018
• Update Time: 2025-04-24

1,2,4-Benzotriazine, 7-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 7-bromo-3-methyl-
• TQP0598
• 915765-74-1
• 7-bromo-3-methylbenzo[e][1,2,4]triazine
• AKOS024385829

• Inchi： 1S/C8H6BrN3/c1-5-10-7-3-2-6(9)4-8(7)12-11-5/h2-4H,1H3
• InChI Key： PBMTZEAGHKWLOE-UHFFFAOYSA-N
• SMILES： N1C2=CC(Br)=CC=C2N=C(C)N=1

Computed Properties

• Exact Mass: 222.97451Da
• Monoisotopic Mass: 222.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų